Cas no 62409-22-7 (2-Propenoic acid, 3-(4-nitrophenyl)-, decyl ester, (E)-)

• Product Name: 2-Propenoic acid, 3-(4-nitrophenyl)-, decyl ester, (E)-
• CAS No: 62409-22-7
• MF: C₁₉H₂₇NO₄
• MW: 333.421985864639
• CID: 445733
• PubChem ID: 71386673
• Update Time: 2025-04-19

2-Propenoic acid, 3-(4-nitrophenyl)-, decyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-nitrophenyl)-, decyl ester, (E)-
• decyl 3-(4-nitrophenyl)prop-2-enoate
• DTXSID50808836
• 62409-22-7

• Inchi： 1S/C19H27NO4/c1-2-3-4-5-6-7-8-9-16-24-19(21)15-12-17-10-13-18(14-11-17)20(22)23/h10-15H,2-9,16H2,1H3
• InChI Key： ODYDNXKUPVBCBL-UHFFFAOYSA-N
• SMILES： O(C(C=CC1C=CC(=CC=1)[N+](=O)[O-])=O)CCCCCCCCCC

Computed Properties

• Exact Mass: 333.19411
• Monoisotopic Mass: 333.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.5
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44